Cas no 5381-20-4 (benzothiophene-3-carbaldehyde)
benzothiophene-3-carbaldehyde structure
Product Name:benzothiophene-3-carbaldehyde
CAS No:5381-20-4
MF:C9H6OS
MW:162.208341121674
MDL:MFCD00052376
CID:45784
PubChem ID:227328
Update Time:2025-04-18
benzothiophene-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene-3-carbaldehyde
- 1-Benzothiophene-3-carbaldehyde
- Benzo[b]thiophene-3-carboxaldehyde
- BENZOTHIOPHENE-3-CARBOXALDEHYDE
- THIANAPHTHENE-3-CARBOXALDEHYDE
- 1-benzothiophen-3-carbaldehyd
- 3-benzothiophene carbaldehyde
- 3-Formylbenzo[b]thiophene
- benzo<b>thiophene-3-carboxaldehyde
- 1-Benzothiophene-3-carboxaldehyde
- benzothiophene-3-carbaldehyde
- NSC18872
- PubChem13543
- thianapthene-3-carboxaldehyde
- KSC274C6B
- benzo[b]thiophen-3-carbaldehyde
- benzo[d]thiophen-3-carboxaldehyde
- benzo[b]thiophen-3-carboxa
- EN300-24744
- 1-benzothiophene 3-carbaldehyde
- NSC 18872
- DTXSID70280832
- Benzo(b)thiophene-3-carboxaldehyde
- 3-formylbenzothiophene
- CHEMBL596015
- BP-12662
- A7817
- 5381-20-4
- WDJLPQCBTBZTRH-UHFFFAOYSA-N
- SCHEMBL40953
- F0001-1398
- PS-4273
- benzo[b]thiophene-3-aldehyde
- FT-0607373
- 88C6MH2ME3
- MFCD00052376
- 3-Benzothiophenecarboxaldehyde
- CS-W002251
- NSC-18872
- J-519710
- UNII-88C6MH2ME3
- NS00126253
- Thianaphthene-3-carboxaldehyde, 95%
- AM20061110
- AKOS001261262
- B4086
- benzo[b]thiophen-3-carboxaldehyde
- Z199535912
- HY-W002251
- SY014520
- BDBM50358746
- DTXCID30231986
- DB-052401
-
- MDL： MFCD00052376
- Inchi： 1S/C9H6OS/c10-5-7-6-11-9-4-2-1-3-8(7)9/h1-6H
- InChI Key： WDJLPQCBTBZTRH-UHFFFAOYSA-N
- SMILES： S1C=C(C=O)C2C=CC=CC1=2
Computed Properties
- Exact Mass: 162.01400
- Monoisotopic Mass: 162.014
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.6
- Topological Polar Surface Area: 45.3
Experimental Properties
- Color/Form: Powder
- Density: 1.2123 (rough estimate)
- Melting Point: 53-57 °C (lit.)
- Boiling Point: 166 °C/20 mmHg(lit.)
- Flash Point: Degrees Fahrenheit:>235.4°F
Degrees Celsius:>113°C - Refractive Index: 1.5500 (estimate)
- PSA: 45.31000
- LogP: 2.71380
- λmax: 302(EtOH)(lit.)
- Solubility: Not determined
benzothiophene-3-carbaldehyde Security Information
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： S24/25
-
Hazardous Material Identification：
- Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
- Safety Term：S24/25
benzothiophene-3-carbaldehyde Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
benzothiophene-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 494968-1G |
benzothiophene-3-carbaldehyde |
5381-20-4 | 95% | 1G |
￥366.07 | 2022-02-24 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 494968-5G |
benzothiophene-3-carbaldehyde |
5381-20-4 | 95% | 5G |
￥1171.62 | 2022-02-24 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-UG881-200mg |
benzothiophene-3-carbaldehyde |
5381-20-4 | 98% | 200mg |
79CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-UG881-1g |
benzothiophene-3-carbaldehyde |
5381-20-4 | 98% | 1g |
273CNY | 2021-05-08 | |
| Matrix Scientific | 073096-1g |
Benzo[b]thiophene-3-carboxaldehyde, 95+% |
5381-20-4 | 95+% | 1g |
$25.00 | 2023-09-05 | |
| Matrix Scientific | 073096-5g |
Benzo[b]thiophene-3-carboxaldehyde, 95+% |
5381-20-4 | 95+% | 5g |
$56.00 | 2023-09-05 | |
| Matrix Scientific | 073096-10g |
Benzo[b]thiophene-3-carboxaldehyde, 95+% |
5381-20-4 | 95+% | 10g |
$96.00 | 2023-09-05 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B829700-5g |
1-Benzothiophene-3-carbaldehyde |
5381-20-4 | 97% | 5g |
809.10 | 2021-05-17 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B4086-5G |
Benzo[b]thiophene-3-carboxaldehyde |
5381-20-4 | >98.0%(GC) | 5g |
¥470.00 | 2024-04-16 | |
| TRC | B206913-100mg |
Benzo[b]thiophene-3-carbaldehyde |
5381-20-4 | 100mg |
$ 64.00 | 2023-04-19 |
benzothiophene-3-carbaldehyde Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:5381-20-4)1-Benzothiophene-3-carbaldehyde
Order Number:sfd13140
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:5381-20-4)benzothiophene-3-carbaldehyde
Order Number:A7817
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:35
Price ($):345.0
Email:sales@amadischem.com
benzothiophene-3-carbaldehyde Related Literature
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Shreedhar Devkota,Suyeon Kim,Seok Yeol Yoo,Sonaimuthu Mohandoss,Mu-Hyun Baik,Yong Rok Lee Chem. Sci. 2021 12 11427
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2. Synthesis and evaluation of a series of benzothiophene acrylonitrile analogs as anticancer agentsNarsimha Reddy Penthala,Vijayakumar N. Sonar,Jamie Horn,Markos Leggas,Jai Shankar K. B. Yadlapalli,Peter A. Crooks Med. Chem. Commun. 2013 4 1073
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3. Synthesis and thermal decomposition of azidovinylbenzo[b]thiophenesAlessandro Degl'Innocenti,Maria Funicello,Patrizia Scafato,Piero Spagnolo,Paolo Zanirato J. Chem. Soc. Perkin Trans. 1 1995 2141
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Jianjian Tian,Lingxia Zhang,Xiangqian Fan,Yajun Zhou,Min Wang,Ruolin Cheng,Mengli Li,Xiaotian Kan,Xixiong Jin,Zhenghao Liu,Yanfeng Gao,Jianlin Shi J. Mater. Chem. A 2016 4 13814
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Rabab S. Jassas,Nafeesa Naeem,Amina Sadiq,Rabia Mehmood,Noof A. Alenazi,Munirah M. Al-Rooqi,Ehsan Ullah Mughal,Reem I. Alsantali,Saleh A. Ahmed RSC Adv. 2023 13 16413
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